Benzyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}-1-benzofuran-3-carboxylate

• Molecular Formula: C26H25NO5S
• Molecular Weight: 463.5 g/mol
• IUPAC Name: benzyl 2-methyl-5-[(2,4,5-trimethylphenyl)sulfonylamino]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C26H25NO5S/c1-16-12-18(3)24(13-17(16)2)33(29,30)27-21-10-11-23-22(14-21)25(19(4)32-23)26(28)31-15-20-8-6-5-7-9-20/h5-14,27H,15H2,1-4H3
• InChI Key: BUDOPPUGMLGDFH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OC(=C3C(=O)OCC4=CC=CC=C4)C)C

Description

Benzyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}-1-benzofuran-3-carboxylate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Benzyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}-1-benzofuran-3-carboxylate is not fully understood. However, it has been proposed that it may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 and matrix metalloproteinases.
Biochemical and Physiological Effects:
Benzyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}-1-benzofuran-3-carboxylate has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to inhibit the replication of certain viruses, such as hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of Benzyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}-1-benzofuran-3-carboxylate is its potential use as a fluorescent probe for imaging cellular structures. It is also relatively easy to synthesize in the lab. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in scientific research.

Future Directions

There are several future directions for the study of Benzyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}-1-benzofuran-3-carboxylate. One potential direction is to further investigate its anti-cancer properties and explore its potential use in cancer therapy. Another direction is to study its anti-inflammatory properties and explore its potential use in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and optimize its use in scientific research.

Synthesis Methods

The synthesis of Benzyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}-1-benzofuran-3-carboxylate involves the reaction between 2-methyl-5-nitrobenzofuran, benzyl bromide, and potassium carbonate in dimethylformamide. This reaction produces the intermediate compound, 2-methyl-5-{[(benzyloxy)carbonyl]amino}benzofuran, which is then reacted with 2,4,5-trimethylbenzenesulfonyl chloride in the presence of triethylamine to yield the final product.

Scientific Research Applications

Benzyl 2-methyl-5-{[(2,4,5-trimethylphenyl)sulfonyl]amino}-1-benzofuran-3-carboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use as a fluorescent probe for imaging cellular structures.